Cas no 55942-41-1 (Ethyl 4-(trifluoromethyl)-1H-imidazole-5-carboxylate)

Ethyl 4-(trifluoromethyl)-1H-imidazole-5-carboxylate is a versatile fluorinated heterocyclic compound with significant potential in pharmaceutical and agrochemical applications. Its structure features a trifluoromethyl group at the 4-position and an ester moiety at the 5-position of the imidazole ring, enhancing its reactivity and metabolic stability. The presence of the trifluoromethyl group improves lipophilicity and bioavailability, making it valuable in drug design for optimizing pharmacokinetic properties. This compound serves as a key intermediate in synthesizing bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its high purity and well-defined synthetic route ensure reproducibility for research and industrial use. The imidazole core further allows for diverse functionalization, expanding its utility in medicinal chemistry.
Ethyl 4-(trifluoromethyl)-1H-imidazole-5-carboxylate structure
55942-41-1 structure
Product Name:Ethyl 4-(trifluoromethyl)-1H-imidazole-5-carboxylate
CAS No:55942-41-1
MF:C7H7F3N2O2
MW:208.137892007828
CID:350257
PubChem ID:602009
Update Time:2025-11-01

Ethyl 4-(trifluoromethyl)-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 5-(trifluoromethyl)-1H-Imidazole-4-carboxylic acid ethyl ester
    • 1H-Imidazole-4-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
    • Ethyl 4-(trifluoromethyl)-1H-imidazole-5-carboxylate
    • ethyl 5-(trifluoromethyl)-1H-imidazole-4-carboxylate
    • 4-Trifluormethyl-5-carbethoxy-imidazol
    • 4-trifluoromethyl-5-carbethoxyimidazole
    • 5-(Ethoxycarbonyl)-4-(trifluoromethyl)-1H-imidazole
    • 5-Imidazolicacid,4-trifluoromethyl-,ethyl ester
    • 5-trifluoromethyl-1(3)H-imidazole-4-carboxylic acid ethyl ester
    • 5-Trifluoromethyl-3H-imidazole-4-carboxylic acid ethyl ester
    • Z1269180515
    • Ethyl4-(trifluoromethyl)-1H-imidazole-5-carboxylate
    • AKOS005071949
    • FT-0680864
    • EN300-182786
    • SCHEMBL3028553
    • Ethyl 4-trifluoromethyl-1H-imidazole-5-carboxylate
    • A870058
    • 55942-41-1
    • 5-Imidazolicacid, 4-trifluoromethyl-, ethyl ester
    • CHEMBL4906703
    • DTXSID20345127
    • AB65267
    • J-520942
    • BD-0119
    • MFCD12025856
    • Ethyl 4-(trifluoromethyl)-1H-imidazole-5-carboxylate #
    • Ethyl 4-(trifluoromethyl)-1H-imidazole-5-carboxylate, 97%
    • SY163064
    • G80076
    • MDL: MFCD12025856
    • Inchi: 1S/C7H7F3N2O2/c1-2-14-6(13)4-5(7(8,9)10)12-3-11-4/h3H,2H2,1H3,(H,11,12)
    • InChI Key: GKUCPVKNHSQTEO-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(=O)OCC)N=CN1)(F)F

Computed Properties

  • Exact Mass: 208.04600
  • Monoisotopic Mass: 208.04596196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 180-186 °C
  • Boiling Point: 336.0±42.0 °C at 760 mmHg
  • Flash Point: 157.0±27.9 °C
  • PSA: 54.98000
  • LogP: 1.60520
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 4-(trifluoromethyl)-1H-imidazole-5-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: H303+H313+H333
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 4-(trifluoromethyl)-1H-imidazole-5-carboxylate Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on Ethyl 4-(trifluoromethyl)-1H-imidazole-5-carboxylate

Comprehensive Overview of Ethyl 4-(trifluoromethyl)-1H-imidazole-5-carboxylate (CAS No. 55942-41-1)

Ethyl 4-(trifluoromethyl)-1H-imidazole-5-carboxylate (CAS No. 55942-41-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the imidazole family, a heterocyclic ring system known for its versatility in drug design and material science. With the increasing demand for trifluoromethylated compounds in modern chemistry, this ester derivative stands out for its potential applications in medicinal chemistry and catalysis.

The trifluoromethyl group (-CF3) in Ethyl 4-(trifluoromethyl)-1H-imidazole-5-carboxylate enhances its lipophilicity and metabolic stability, making it a valuable building block for bioactive molecules. Researchers are particularly interested in its role as an intermediate in synthesizing antifungal agents, anti-inflammatory drugs, and kinase inhibitors. Recent studies highlight its utility in click chemistry and metal-organic frameworks (MOFs), aligning with the growing trend of green chemistry and sustainable synthesis methods.

One of the most searched questions about CAS No. 55942-41-1 revolves around its synthetic routes and scalability. The compound is typically prepared via multistep organic synthesis, involving condensation reactions and esterification of imidazole derivatives. Optimizing these processes is critical for industrial applications, especially in the context of cost-effective production and low-waste methodologies. Additionally, its spectroscopic properties (e.g., NMR, IR) are frequently analyzed to ensure purity and structural integrity.

In the realm of drug discovery, Ethyl 4-(trifluoromethyl)-1H-imidazole-5-carboxylate is often explored for its structure-activity relationships (SAR). The imidazole core is a privileged scaffold in FDA-approved drugs, and the introduction of the trifluoromethyl group can significantly alter pharmacokinetic profiles. This has led to its inclusion in libraries for high-throughput screening (HTS) and fragment-based drug design.

From an environmental perspective, the compound's biodegradability and ecotoxicology are under scrutiny, reflecting broader concerns about sustainable chemistry. Regulatory agencies emphasize the need for benign-by-design compounds, prompting researchers to evaluate alternatives like bio-based solvents in its synthesis. These efforts align with the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, Ethyl 4-(trifluoromethyl)-1H-imidazole-5-carboxylate (CAS No. 55942-41-1) exemplifies the intersection of innovation and practical utility in organic chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a focal point for academic and industrial research. As the field evolves, so too will the methodologies to harness its full potential while adhering to safety and sustainability standards.

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